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Compound of Interest

Compound Name:
AMMONIUM

TETRATHIOTUNGSTATE

Cat. No.: B577188 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical compounds. This document

provides immediate and essential safety and logistical information for the handling of

Ammonium Tetrathiotungstate, including detailed operational and disposal plans.

Ammonium tetrathiotungstate ((NH₄)₂WS₄) is a yellow-orange crystalline powder with a

characteristic rotten odor.[1] It is recognized as a hazardous substance that can cause skin

irritation, serious eye irritation, and respiratory irritation.[1][2][3][4][5] Due to its heat-sensitive

and hygroscopic nature, careful handling and storage are crucial to maintain its stability and

prevent hazardous reactions.[4][6][7][8]

Hazard Identification and Classification
Understanding the specific hazards associated with Ammonium Tetrathiotungstate is the first

step in safe handling.

Hazard Classification GHS Hazard Statement

Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation.[1][2][3][4][5]

Serious Eye Damage/Eye Irritation (Category 2) H319: Causes serious eye irritation.[1][2][3][4][5]

Specific target organ toxicity — Single exposure

(Category 3), Respiratory tract irritation

H335: May cause respiratory irritation.[1][2][3][4]

[5]
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Operational Plan: Safe Handling Protocol
A systematic approach to handling Ammonium Tetrathiotungstate is essential to minimize

exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
The selection and proper use of PPE are critical. The following table summarizes the

recommended PPE for handling this compound.

Body Part Recommended Protection Specifications

Eyes/Face Safety goggles or a face shield

Must be compliant with OSHA

29 CFR 1910.133 or European

Standard EN166.[3] Tight-

sealing goggles are

recommended.[6]

Skin
Chemical-resistant gloves and

protective clothing

Nitrile rubber gloves with a

minimum thickness of 0.11 mm

are suitable, offering a

permeation time of over 480

minutes.[1] Wear a lab coat or

chemical-resistant suit to

prevent skin contact.[6][9]

Respiratory Dust mask or respirator

For operations that may

generate dust, a NIOSH-

approved N95 dust mask or a

P1 (EN 143) particulate filter

respirator is necessary.[1][8] In

case of fire or high

concentrations of dust, a self-

contained breathing apparatus

(SCBA) is required.[3][4][7]

Engineering Controls
To further reduce the risk of exposure, the following engineering controls should be in place:
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Ventilation: Always handle Ammonium Tetrathiotungstate in a well-ventilated area. A

chemical fume hood is highly recommended to control dust and vapors.[3][7][8]

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible in the immediate work area.[3][6]

Step-by-Step Handling Procedure
Preparation: Before handling, ensure all necessary PPE is correctly worn and that

engineering controls are functioning properly. Read the Safety Data Sheet (SDS) thoroughly.

Dispensing: Carefully weigh and dispense the powder in a chemical fume hood to minimize

dust generation. Use appropriate tools to handle the material.

During Operation: Avoid any contact with skin and eyes.[3][7][8] Do not breathe in the dust.

[1][3]

Post-Operation: Thoroughly clean the work area. Decontaminate or dispose of any

contaminated tools and equipment according to the disposal plan.

Personal Hygiene: Wash hands thoroughly with soap and water after handling and before

breaks.[1]
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Safe Handling Workflow for Ammonium Tetrathiotungstate
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Hazard Management and Control Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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